![molecular formula C14H13Cl2NO2S B2939859 2-Chloro-3-[(5-chloro-2-methylphenyl)sulfonyl]-4,6-dimethylpyridine CAS No. 338774-16-6](/img/structure/B2939859.png)
2-Chloro-3-[(5-chloro-2-methylphenyl)sulfonyl]-4,6-dimethylpyridine
Description
Scientific Research Applications
Synthesis of Boronic Acid Esters
2-Chloro-3-methylpyridine-5-boronic acid pinacol ester: is a derivative that can be synthesized from compounds similar to 2-Chloro-3-[(5-chloro-2-methylphenyl)sulfonyl]-4,6-dimethylpyridine. These esters are crucial in Suzuki coupling reactions , which are widely used in the synthesis of complex organic compounds, including pharmaceuticals and polymers .
Generation of Anilinopyrimidines
The compound can be involved in the synthesis of 2-anilinopyrimidines through aromatic nucleophilic substitution with aniline derivatives. This process, especially under microwave conditions, is significant for producing potential bioactive molecules, which can serve as fungicides, pesticides, or kinase inhibitors with antiproliferative activity against cancer cell lines .
Pharmacologically Active Diazines
Decorated diazines, which include pyrimidines, are of clinical importance. The subject compound could be used in the synthesis of these decorated diazines, contributing to the development of new medications with various pharmacological activities .
Organic Synthesis and Medicinal Chemistry
The compound’s structure suggests its utility in organic synthesis and medicinal chemistry , particularly in the creation of molecules with benzylic positions. These positions are reactive sites that can undergo free radical bromination, nucleophilic substitution, and oxidation, leading to a wide range of derivatives with potential therapeutic applications .
Isocyanate Derivatives
Isocyanates derived from chloro-methylphenyl compounds are used in the synthesis of ureas and thioureas. These derivatives have applications in the development of pharmaceuticals and agrochemicals due to their biological activities .
Environmental Chemistry
Compounds like 2-Chloro-5-methylphenol, which can be synthesized from similar chloro-methylphenyl compounds, are studied for their degradation in environmental chemistry. Understanding the degradation pathways of such compounds is essential for assessing their environmental impact and developing methods for pollution control .
properties
IUPAC Name |
2-chloro-3-(5-chloro-2-methylphenyl)sulfonyl-4,6-dimethylpyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2NO2S/c1-8-4-5-11(15)7-12(8)20(18,19)13-9(2)6-10(3)17-14(13)16/h4-7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDFOZZUBAISBTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)S(=O)(=O)C2=C(N=C(C=C2C)C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-[(5-chloro-2-methylphenyl)sulfonyl]-4,6-dimethylpyridine | |
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